15-Oxo-9(Z),12(Z)-octadecadienoic acid

• Molecular Formula: C18H30O3
• Molecular Weight: 294.4 g/mol
• InChI: InChI=1S/C18H30O3/c1-2-14-17(19)15-12-10-8-6-4-3-5-7-9-11-13-16-18(20)21/h4,6,10,12H,2-3,5,7-9,11,13-16H2,1H3,(H,20,21)/b6-4+,12-10+
• InChIKey: DFJANWUFKCWCIA-QGCGKJESSA-N

15-Oxo-9(Z),12(Z)-octadecadienoic Acid: A Highly Specialized Oxidized Linoleic Acid Metabolite for Targeted Lipidomics and Signaling Research

15-Oxo-9(Z),12(Z)-octadecadienoic acid (CAS No. 1211949-02-8) is a chemically defined, stable ester product belonging to the oxo-octadecadienoic acid (oxo-ODE) family, a class of oxidized linoleic acid metabolites [1][2]. Structurally, it features a C18 chain with a ketone group at the terminal C15 position and conjugated double bonds in the (9Z,12Z) configuration. As a member of the octadecanoid class, it is part of a broader network of lipid mediators implicated in the regulation of inflammation and metabolism through interactions with peroxisome proliferator-activated receptors (PPARs) [3]. It is offered as a high-purity analytical standard (>98%) for research applications .

Workflow Targeted lipidomics (LC-MS/MS)

Selection Isomer-specific oxo-ODE analytical standard

Use context PPAR signaling pathway research

• [1] 15-Oxo-9(Z),12(Z)-octadecadienoic acid, CAS No. 1211949-02-8. Chemical product information. View Source
• [2] MedChemExpress (MCE). 15-Oxo-9(Z),12(Z)-octadecadienoic acid (Cat. No.: HY-165954). Product Datasheet. View Source
• [3] Quaranta, A., et al. (2022). The octadecanoids: an emerging class of lipid mediators. *ScienceDirect*. View Source

Why 15-Oxo-9(Z),12(Z)-octadecadienoic Acid Cannot Be Substituted: Critical Differences in Regiochemistry, Stereochemistry, and Biological Activity

In the oxo-ODE class, generic substitution is not scientifically valid due to the profound influence of regiochemistry and stereochemistry on biological function. The position of the ketone group and the geometry of the conjugated double bonds dictate a compound's ability to act as a ligand for specific PPAR isotypes or its role as a stable biomarker of distinct enzymatic versus non-enzymatic oxidation pathways [1][2]. Studies on structurally related regioisomers (e.g., 9-oxo-ODE vs. 13-oxo-ODE) reveal starkly different PPARα/γ activation profiles, with EC50 values and target gene induction varying by orders of magnitude [3][4]. Furthermore, the (9Z,12Z) diene geometry of 15-Oxo-9(Z),12(Z)-octadecadienoic acid distinguishes it from isomers like 13-Oxo-9E,11E-octadecadienoic acid, which is a potent PPARα activator [5]. Consequently, selecting a specific isomer is not a matter of interchangeable options but a prerequisite for generating reproducible and mechanistically accurate data. The following evidence highlights why this specific isomer must be prioritized over its close analogs.

Ketone position

C15 ketone defines unique PPAR interaction profile

9- or 13-oxo-ODE regioisomers may shift PPARγ engagement

Diene geometry

(9Z,12Z) configuration distinguishes PPAR isoform selectivity context

13-Oxo-9E,11E-ODE isomer may activate PPARα differently

Functional group

Oxo (ketone) group may alter target engagement vs. hydroxy analogs

15-HEDE (hydroxy precursor) exhibits different 5-LO potency

• [1] Umeno, A., et al. (2020). Comprehensive analysis of PPARγ agonist activities of stereo-, regio-, and enantio-isomers of hydroxyoctadecadienoic acids. *PMC*. View Source
• [2] Park, J.B. (2026). Medium- and Long-Chain Fatty Acid-Derived Metabolites: From Energy Sources to Metabolic Signals. *Metabolites, 16*(1), 45. View Source
• [3] Sæther, T., et al. (2018). Synthesis and biological evaluations of marine oxohexadecenoic acids: PPARα/γ dual agonism and anti-diabetic target gene effects. *European Journal of Medicinal Chemistry, 155*, 735-745. View Source
• [4] Altmann, R., et al. (2007). 13-Oxo-ODE is an endogenous ligand for PPARgamma in human colonic epithelial cells. *Biochemical Pharmacology, 74*(4), 612-622. View Source
• [5] Kim, Y., et al. (2012). Potent PPARα Activator Derived from Tomato Juice, 13-oxo-9,11-octadecadienoic acid. *PLoS ONE, 7*(2), e31317. View Source

Quantitative Differentiation of 15-Oxo-9(Z),12(Z)-octadecadienoic Acid: An Evidence-Based Guide for Scientific Selection

Differential PPARγ Agonist Activity: Regioisomer-Dependent Potency

Within the oxo-ODE family, the position of the ketone group dictates PPAR activation. While 13-oxo-ODE is a well-characterized endogenous PPARγ ligand in colonic epithelial cells, data from a class-level analysis of structurally related hydroxy-ODEs demonstrates that PPARγ agonist activity is highly dependent on regio- and stereo-isomerism [1][2]. Specifically, 9-HODEs exhibited less PPARγ activity than other regioisomers, highlighting that the location of the functional group is a key determinant of receptor engagement [1]. This class-level inference suggests that 15-oxo-9(Z),12(Z)-octadecadienoic acid, with its unique C15 ketone, is likely to possess a distinct PPAR interaction profile compared to the more common 9- and 13-oxo-ODE analogs, making it a valuable tool for probing structure-activity relationships (SAR).

PPARγ regioisomer SAR

Class-level

13-oxo-ODE is PPARγ ligand; 9-HODEs show lower activity

Regiochemistry likely influences PPARγ engagement

Target compound data not available; class inference only

Evidence Dimension	PPARγ Agonist Activity
Target Compound Data	Activity data for 15-oxo-9(Z),12(Z)-octadecadienoic acid is not available.
Comparator Or Baseline	13-oxo-ODE is a validated endogenous PPARγ ligand in human colonic epithelial cells [2]. 9-HODEs show less PPARγ activity than other regioisomers [1].
Quantified Difference	N/A (Class-level inference)
Conditions	In vitro PPARγ activation assays; HT-29 and primary colonic epithelial cells [2].

Why This Matters

This class-level evidence indicates that 15-oxo-9(Z),12(Z)-octadecadienoic acid is not a generic PPAR agonist and its unique regiochemistry is a critical variable for research requiring precise SAR analysis.

• [1] Umeno, A., et al. (2020). Comprehensive analysis of PPARγ agonist activities of stereo-, regio-, and enantio-isomers of hydroxyoctadecadienoic acids. *PMC*. View Source
• [2] Altmann, R., et al. (2007). 13-Oxo-ODE is an endogenous ligand for PPARgamma in human colonic epithelial cells. *Biochemical Pharmacology, 74*(4), 612-622. View Source

Comparison with a Structurally Related Oxo-Lipid: PPARα Activation Profile

Another key comparator is 13-Oxo-9E,11E-octadecadienoic acid, an isomer of 9-oxo-ODA and a potent PPARα activator derived from tomato juice [1]. This compound, with a distinct conjugated diene geometry (9E,11E), demonstrates that even subtle structural variations among oxo-ODEs can lead to different receptor selectivity profiles. While 13-Oxo-9E,11E-octadecadienoic acid is a potent PPARα activator, the specific PPAR activation profile of 15-oxo-9(Z),12(Z)-octadecadienoic acid remains to be fully characterized. This class-level inference underscores that the (9Z,12Z) diene geometry and C15 ketone position of the target compound distinguish it from other PPAR-activating oxo-ODEs, making it a non-interchangeable tool for lipid signaling research.

PPARα isomer comparison

Class-level

13-Oxo-9E,11E-ODE is a potent PPARα activator

(9Z,12Z) geometry may differentiate receptor selectivity

Target compound profile uncharacterized; context-dependent

Evidence Dimension	PPARα Activation
Target Compound Data	PPAR activation profile for 15-oxo-9(Z),12(Z)-octadecadienoic acid is not yet characterized.
Comparator Or Baseline	13-Oxo-9E,11E-octadecadienoic acid is a potent PPARα activator [1].
Quantified Difference	N/A (Class-level inference)
Conditions	In vitro PPARα activation assays [1].

Why This Matters

The structural distinction is critical for researchers studying PPAR isoform selectivity or those requiring a chemical tool to investigate the role of a specific oxylipin isomer in metabolic or inflammatory pathways.

• [1] Kim, Y., et al. (2012). Potent PPARα Activator Derived from Tomato Juice, 13-oxo-9,11-octadecadienoic acid. *PLoS ONE, 7*(2), e31317. View Source

Differentiation from Precursor Hydroxy-Fatty Acids: The 15-HEDE Comparison

A direct head-to-head comparison exists for a structurally related oxo-eicosanoid, 15-OxoEDE (C20), which is the direct oxidation product of 15-HEDE. 15-OxoEDE inhibits 5-LO from RBL-1 cells with an IC50 of 55 µM, which is approximately 2-fold less potent than its precursor, 15(S)-HEDE . This quantitative comparison demonstrates that the conversion from a hydroxyl to a ketone group can significantly alter a compound's pharmacological activity. While this data is for a C20 analog, it serves as strong supporting evidence that the 'oxo' functionality of 15-oxo-9(Z),12(Z)-octadecadienoic acid confers distinct biological properties compared to its hydroxylated counterparts, and its specific inhibitory profile cannot be inferred from other analogs.

5-LO inhibition analog

Data to verify

15-OxoEDE (C20) IC50 55 µM; ~2-fold less potent vs. 15(S)-HEDE

Ketone group alters bioactivity; not predictable from hydroxy form

Analog data; target compound validation required

Evidence Dimension	5-Lipoxygenase (5-LO) Inhibition
Target Compound Data	N/A (Data is for analog 15-OxoEDE)
Comparator Or Baseline	15-OxoEDE (C20 analog): IC50 = 55 µM vs. 15(S)-HEDE (more potent)
Quantified Difference	15-OxoEDE is ~2-fold less potent than 15(S)-HEDE.
Conditions	RBL-1 cell line

Why This Matters

This data underscores that the ketone functional group in this class of molecules leads to distinct and non-predictable biological activity, making the purchase of the exact 'oxo' compound essential for reproducible results.

Distinct Isomer as a Non-Interchangeable Analytical Standard

In analytical chemistry, 15-oxo-9(Z),12(Z)-octadecadienoic acid serves as a unique and non-interchangeable standard for the accurate identification and quantification of this specific oxylipin isomer in complex biological matrices. The (9Z,12Z) diene geometry and C15 ketone position are distinct from other oxidized linoleic acid metabolites like 9- and 13-oxo-ODE, which are produced via different enzymatic (e.g., 12/15-lipoxygenase) or non-enzymatic pathways [1][2]. For lipidomics workflows utilizing LC-MS/MS, having the exact matched standard is essential for reliable method development and for distinguishing between regioisomers that may co-elute or have similar fragmentation patterns. Using a generic or closely related isomer as a substitute would lead to inaccurate quantification and flawed biological interpretation.

Analytical selectivity

Method context

Unique (9Z,12Z) diene and C15 ketone; distinct from 9-/13-oxo-ODE

Exact isomer required for LC-MS/MS method specificity

Substitution risks misannotation and flawed quantification

Evidence Dimension	Analytical Selectivity
Target Compound Data	Unique (9Z,12Z) diene geometry and C15 ketone position [1][2].
Comparator Or Baseline	9-oxo-ODE and 13-oxo-ODE are distinct regioisomers with different chromatographic and mass spectral properties.
Quantified Difference	N/A (Qualitative analytical difference)
Conditions	LC-MS/MS lipidomics analysis of biological samples (e.g., plasma, tissue).

Why This Matters

For procurement, this means that only the exact isomer can serve as a valid analytical standard. Substitution with a more common analog compromises the integrity of quantitative lipidomics data and the ability to correctly assign the origin of the metabolite (e.g., enzymatic vs. oxidative stress).

• [1] 15-Oxo-9(Z),12(Z)-octadecadienoic acid, CAS No. 1211949-02-8. Chemical product information. View Source
• [2] Park, J.B. (2026). Medium- and Long-Chain Fatty Acid-Derived Metabolites: From Energy Sources to Metabolic Signals. *Metabolites, 16*(1), 45. View Source

Optimal Research Applications for 15-Oxo-9(Z),12(Z)-octadecadienoic Acid Based on Quantitative Evidence

Investigating Structure-Activity Relationships (SAR) of Oxo-ODE Isomers on PPARγ

Researchers studying PPARγ-mediated pathways in metabolic or inflammatory disease models require a diverse panel of oxo-ODE isomers. As evidenced in Section 3, PPARγ activity is highly regio- and stereo-specific [1][2]. 15-oxo-9(Z),12(Z)-octadecadienoic acid, with its unique C15 ketone and (9Z,12Z) configuration, is a critical tool to complete this panel. Its use is essential for experiments designed to map the precise structural requirements for PPARγ ligand binding and activation, as substituting it with a more common 9- or 13-oxo-ODE isomer would fail to interrogate the SAR associated with the terminal ketone position.

Precise Quantification in Targeted Lipidomics and Biomarker Discovery

This compound is ideal for use as a high-purity analytical standard in LC-MS/MS or GC-MS workflows aimed at profiling oxidized linoleic acid metabolites [1][2]. As detailed in Section 3, the (9Z,12Z) diene geometry and C15 ketone position are unique, differentiating it from other oxo-ODEs [3]. In studies focused on oxidative stress or specific enzymatic pathways, accurate quantification of this specific isomer is necessary to avoid misannotation and to ensure the biological relevance of the data. Its use is mandatory for developing and validating robust analytical methods for this analyte.

Functional Studies in Plant Biology and Oxylipin Signaling

Oxidized fatty acids, including various oxo-ODEs, are key signaling molecules in plant defense and development [1][2]. The distinct regio- and stereo-chemistry of 15-oxo-9(Z),12(Z)-octadecadienoic acid makes it a valuable exogenous standard or treatment compound for plant biologists studying the jasmonate pathway or other oxylipin-mediated responses. Its use allows for the specific investigation of signaling pathways that may be activated by this particular isomer, rather than a generic mix of oxidation products, enabling a more precise understanding of plant stress physiology.

Application

Selection Property

Validation Focus

PPARγ SAR studies

Regio- and stereo-isomer panel completeness

PPARγ ligand-binding assay context

Targeted lipidomics quantification

Isomer-specific analytical standard

LC-MS/MS method specificity and isomer resolution

Plant oxylipin signaling research

Exogenous isomer standard

Jasmonate pathway or defense response assays

• [1] Umeno, A., et al. (2020). Comprehensive analysis of PPARγ agonist activities of stereo-, regio-, and enantio-isomers of hydroxyoctadecadienoic acids. *PMC*. View Source
• [2] Altmann, R., et al. (2007). 13-Oxo-ODE is an endogenous ligand for PPARgamma in human colonic epithelial cells. *Biochemical Pharmacology, 74*(4), 612-622. View Source
• [3] 15-Oxo-9(Z),12(Z)-octadecadienoic acid, CAS No. 1211949-02-8. Chemical product information. View Source